Cas no 1480419-72-4 (Azepane-2-carboxylic acid p-tolylamide)
Azepane-2-carboxylic acid p-tolylamide Chemical and Physical Properties
Names and Identifiers
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- Azepane-2-carboxylic acid p-tolylamide
- N-(p-Tolyl)azepane-2-carboxamide
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- Inchi: 1S/C14H20N2O/c1-11-6-8-12(9-7-11)16-14(17)13-5-3-2-4-10-15-13/h6-9,13,15H,2-5,10H2,1H3,(H,16,17)
- InChI Key: IQWZTPDZYDOMTF-UHFFFAOYSA-N
- SMILES: O=C(C1CCCCCN1)NC1C=CC(C)=CC=1
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 247
- XLogP3: 2.3
- Topological Polar Surface Area: 41.1
Azepane-2-carboxylic acid p-tolylamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM292379-1g |
N-(p-Tolyl)azepane-2-carboxamide |
1480419-72-4 | 97% | 1g |
$435 | 2021-06-09 | |
| Chemenu | CM292379-1g |
N-(p-Tolyl)azepane-2-carboxamide |
1480419-72-4 | 97% | 1g |
$435 | 2023-02-17 |
Azepane-2-carboxylic acid p-tolylamide Related Literature
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
Additional information on Azepane-2-carboxylic acid p-tolylamide
Recent Advances in the Study of Azepane-2-carboxylic acid p-tolylamide (CAS: 1480419-72-4)
Azepane-2-carboxylic acid p-tolylamide (CAS: 1480419-72-4) is a chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, shedding light on its role as a promising candidate for drug development. This research brief aims to summarize the latest findings related to this compound, providing a comprehensive overview for professionals in the field.
The synthesis of Azepane-2-carboxylic acid p-tolylamide has been optimized in recent years, with researchers developing more efficient and scalable methods. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel catalytic approach that significantly improves yield and purity. The compound's structural features, including its azepane ring and p-tolylamide moiety, have been identified as critical for its bioactivity, particularly in modulating specific protein-protein interactions.
Pharmacological evaluations have revealed that Azepane-2-carboxylic acid p-tolylamide exhibits potent inhibitory effects on certain enzymes involved in inflammatory pathways. In vitro and in vivo studies demonstrated its ability to reduce pro-inflammatory cytokine production, suggesting potential applications in treating chronic inflammatory diseases. Additionally, its pharmacokinetic profile, including bioavailability and metabolic stability, has been characterized, highlighting its suitability for further preclinical development.
Recent mechanistic studies have elucidated the compound's interaction with target proteins at the molecular level. X-ray crystallography and molecular docking simulations have provided insights into its binding mode, revealing key residues involved in its affinity and selectivity. These findings are instrumental in guiding the design of derivatives with enhanced therapeutic properties. Furthermore, computational modeling has predicted favorable ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiles, supporting its potential as a lead compound.
Despite these advancements, challenges remain in the development of Azepane-2-carboxylic acid p-tolylamide as a therapeutic agent. Issues such as off-target effects and formulation stability need to be addressed in future studies. Ongoing research is exploring combination therapies and targeted delivery systems to mitigate these limitations. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.
In conclusion, Azepane-2-carboxylic acid p-tolylamide (CAS: 1480419-72-4) represents a promising scaffold in medicinal chemistry, with recent studies underscoring its therapeutic potential. Continued research into its mechanism, optimization, and clinical applicability will be crucial for realizing its full potential. This brief highlights the current state of knowledge and identifies key areas for future investigation, providing a valuable resource for researchers and industry professionals alike.
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